4-Bromo-1-(but-3-yn-1-yloxy)-2-methylbenzene

• IUPAC Name: 4-bromo-1-but-3-ynoxy-2-methylbenzene
• InChI: InChI=1S/C11H11BrO/c1-3-4-7-13-11-6-5-10(12)8-9(11)2/h1,5-6,8H,4,7H2,2H3
• InChI Key: CAJNYAJYMPWWIR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Br)OCCC#C
• Molecular Formula: C11H11BrO
• Molecular Weight: 239.11 g/mol
• CAS RN: 1341388-03-1

Description

4-Bromo-1-(but-3-yn-1-yloxy)-2-methylbenzene, also known as 4-Bromo-3-ethynyltoluene, is a chemical compound that has been used in scientific research. This compound is a member of the alkynylbenzene family and is known for its unique properties that make it useful in various applications.

Mechanism of Action

The mechanism of action of 4-Bromo-1-(but-3-yn-1-yloxy)-2-methylbenzene is not well understood. However, it is believed that this compound acts as an inhibitor of certain enzymes in the body. This inhibition can lead to changes in cellular function and can have various physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-Bromo-1-(but-3-yn-1-yloxy)-2-methylbenzene are not fully understood. However, studies have shown that this compound has potential anti-inflammatory and anti-cancer properties. It has also been shown to have an effect on the central nervous system, although the exact mechanism of action is not clear.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-Bromo-1-(but-3-yn-1-yloxy)-2-methylbenzene in lab experiments is its unique properties. This compound is relatively easy to synthesize and can be used as a building block for the synthesis of other compounds. However, one of the limitations of using this compound is its potential toxicity. Researchers must take precautions when handling this compound and must ensure that it is used in a safe and controlled manner.

Future Directions

There are several future directions for the use of 4-Bromo-1-(but-3-yn-1-yloxy)-2-methylbenzene in scientific research. One potential application is in the development of new anti-inflammatory and anti-cancer drugs. This compound has shown promise in preclinical studies and could be further developed for use in humans. Another potential application is in the development of new materials. Researchers could explore the use of this compound in the development of new liquid crystals and polymers with unique properties. Additionally, further research could be done to better understand the mechanism of action of this compound and its potential effects on the central nervous system.

Synthesis Methods

The synthesis of 4-Bromo-1-(but-3-yn-1-yloxy)-2-methylbenzene involves the reaction of 4-bromo-2-methylphenol with but-3-yn-1-ol in the presence of a strong base such as potassium carbonate. The reaction takes place under reflux conditions in a solvent such as dimethylformamide or dimethyl sulfoxide. The yield of the reaction is typically around 60-70%.

Scientific Research Applications

4-Bromo-1-(but-3-yn-1-yloxy)-2-methylbenzene has been used in various scientific research applications. One of the most common applications is in the field of organic synthesis. This compound is used as a building block for the synthesis of other compounds that have potential applications in the pharmaceutical industry. It has also been used in the development of new materials such as liquid crystals and polymers.